4-(Allyldimethylsilyl)benzaldehyde

• Molecular Formula: C12H16OSi
• Molecular Weight: 204.34 g/mol
• IUPAC Name: 4-[dimethyl(prop-2-enyl)silyl]benzaldehyde
• InChI: InChI=1S/C12H16OSi/c1-4-9-14(2,3)12-7-5-11(10-13)6-8-12/h4-8,10H,1,9H2,2-3H3
• InChI Key: CHCAPZJDKXEWOF-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(CC=C)C1=CC=C(C=C1)C=O

Description

4-(Allyldimethylsilyl)benzaldehyde is a benzaldehyde derivative substituted with an allyldimethylsilyl group (-Si(CH₃)₂CH₂CH=CH₂) at the para position. The silyl group confers unique steric and electronic properties, distinguishing it from other benzaldehyde derivatives. The allyldimethylsilyl group is expected to enhance lipophilicity and steric bulk, making it valuable in organosilicon chemistry, cross-coupling reactions, and as a protective group in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Allyldimethylsilyl)benzaldehyde typically involves the reaction of 4-bromobenzaldehyde with allyldimethylsilane in the presence of a palladium catalyst. The reaction is carried out under an inert atmosphere, such as nitrogen or argon, to prevent oxidation. The reaction conditions often include heating the mixture to a temperature range of 80-100°C for several hours to ensure complete conversion.

Industrial Production Methods

While specific industrial production methods for 4-(Allyldimethylsilyl)benzaldehyde are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as distillation or chromatography.

Chemical Reactions Analysis

Types of Reactions

4-(Allyldimethylsilyl)benzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The allyldimethylsilyl group can participate in substitution reactions, where the silyl group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogenation using N-bromosuccinim

Comparison with Similar Compounds

Structural and Electronic Effects

The para-substituent significantly influences the electronic and steric profiles of benzaldehyde derivatives. Below is a comparative analysis:

4-Hydroxybenzaldehyde

• Substituent : -OH (electron-withdrawing via resonance).
• Properties : High polarity due to hydrogen bonding capability. DFT studies confirm its planar structure and intramolecular hydrogen bonding .
• Applications : Pharmaceutical intermediates and spectroscopic studies .
• Reactivity : Oxidizes to 4-hydroxybenzoic acid; participates in Schiff base formation.

4-(Dimethylamino)benzaldehyde

• Substituent : -N(CH₃)₂ (strong electron-donating via resonance).
• Properties : Moderate polarity; basicity enhances its use in hydrazone formation. Derivatives like 4DCh exhibit biological activity (e.g., smooth muscle relaxation) .
• Applications : Synthesis of hydrazones for medicinal chemistry .

4-(Bromomethyl)benzaldehyde

• Substituent : -CH₂Br (electron-withdrawing inductively).
• Properties : Moderate polarity; reactive towards nucleophilic substitution. Safety data highlight toxicity concerns requiring careful handling .
• Applications : Alkylating agent in organic synthesis.

4-Allyloxybenzaldehyde

• Substituent : -O-CH₂CH=CH₂ (electron-donating via resonance).
• Properties : Moderate polarity; allyl ether group enables Diels-Alder reactions. Used in polymer additives and trehalose derivatives .
• Reactivity : Chemoselective dithioacetalization with cobalt(II) catalysts .

4-(Trifluoromethyl)benzaldehyde

• Substituent : -CF₃ (electron-withdrawing inductively).
• Properties : High metabolic stability due to the trifluoromethyl group.
• Applications : Pharmaceutical and agrochemical intermediates .

4-(Allyldimethylsilyl)benzaldehyde

• Substituent : -Si(CH₃)₂CH₂CH=CH₂ (mild electron-donating via hyperconjugation).
• Properties : High lipophilicity and steric bulk; silicon enables unique reactivity (e.g., silylation, cross-coupling).
• Applications: Organosilicon chemistry, protective groups, and materials science.

Comparative Data Table

Compound	Substituent	Electronic Effect	Polarity	Applications	Notable Reactions/Properties
4-(Allyldimethylsilyl)benzaldehyde	Allyldimethylsilyl	Mild donating	Low	Silicon-based synthesis	Silyl ether formation, cross-coupling
4-Hydroxybenzaldehyde	-OH	Withdrawing	High	Pharmaceuticals, spectroscopy	Oxidation, H-bonding
4-(Dimethylamino)benzaldehyde	-N(CH₃)₂	Strong donating	Moderate	Medicinal chemistry	Schiff base formation
4-(Bromomethyl)benzaldehyde	-CH₂Br	Withdrawing	Moderate	Alkylation reactions	Nucleophilic substitution
4-Allyloxybenzaldehyde	-O-allyl	Mild donating	Moderate	Polymer additives	Diels-Alder reactions
4-(Trifluoromethyl)benzaldehyde	-CF₃	Strong withdrawing	Low	Agrochemistry	Metabolic stability

Key Research Findings

• Electronic Effects : Electron-donating groups (e.g., -N(CH₃)₂) increase electron density at the aldehyde, enhancing nucleophilic attack, while electron-withdrawing groups (e.g., -CF₃) reduce reactivity .
• Biological Activity: Hydrazone derivatives of 4-(dimethylamino)benzaldehyde show promise in modulating intestinal contractions .
• Safety : Brominated derivatives require stringent safety protocols due to uncharacterized toxicity , whereas silyl compounds are generally less hazardous but require anhydrous conditions.